Tert-butyl 2-(2-(1H-imidazol-1-YL)-6-methylpyrimidin-4-YL)-3-carbamothioylpyrrolidine-1-carboxylate

• CAS No.: 888314-75-8
• Molecular Formula: C18H24N6O2S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: tert-butyl 3-carbamothioyl-2-(2-imidazol-1-yl-6-methylpyrimidin-4-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H24N6O2S/c1-11-9-13(22-16(21-11)23-8-6-20-10-23)14-12(15(19)27)5-7-24(14)17(25)26-18(2,3)4/h6,8-10,12,14H,5,7H2,1-4H3,(H2,19,27)
• InChI Key: ARMDGXYDZCFWHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C=CN=C2)C3C(CCN3C(=O)OC(C)(C)C)C(=S)N

Description

Tert-butyl 2-(2-(1H-imidazol-1-YL)-6-methylpyrimidin-4-YL)-3-carbamothioylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C18H24N6O2S and its molecular weight is 388.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

P2S5 (60 mg, 0.27 mmol) was added to a solution of 3-carbamoyl-2-(2-imidazol-1-yl-6-methyl-pyrimidin-4-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (10 mg, 0.30 mmol) in dimethoxyethane (10 mL) at rt under an atmosphere of N2. The reaction mixture was heated to 100° C. for 2 h then cooled to rt. Water (20 mL) was added and the solution was extracted with DCM (3×30 mL). The combined organics were dried over Na2SO4, filtered and concentrated under vacuum to afford 100 mg (86%) of 2-(2-imidazol-1-yl-6-methyl-pyrimidin-4-yl)-3-thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester as a yellow oil.